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Cat. No.: B12382472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Violet 9, also known by its Colour Index Number 27885 and CAS number 6227-14-

1, is a diazo dye.[1] This class of dyes is characterized by the presence of one or more azo

groups (-N=N-) which are responsible for their color. Direct dyes, including Direct Violet 9, are

so-named for their ability to be applied directly to cellulosic fibers like cotton and paper from an

aqueous solution. This technical guide provides an in-depth overview of the known chemical

properties of C.I. Direct Violet 9, compiled from various scientific and technical sources.

Chemical Identity and Structure
C.I. Direct Violet 9 is a complex organic molecule. Its chemical structure and identity are

summarized in the table below.
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Property Value

CI Name C.I. Direct Violet 9

CI Number 27885

CAS Number 6227-14-1

Chemical Class Diazo

Molecular Formula C30H23N5Na2O8S2

Molecular Weight 691.64 g/mol

Appearance Violet Powder

Below is a diagram illustrating the chemical synthesis pathway of C.I. Direct Violet 9.

Step 1: Diazotization

Step 2: Coupling Step 3: Diazotization

Step 4: Coupling

p-Aminobenzenesulfonic acid

Diazonium SaltDiazotization

Sodium Nitrite + HCl

Intermediate Compound

Coupling

2-Methoxy-5-methylaniline Diazotized IntermediateDiazotization

C.I. Direct Violet 9

Coupling

N-phenyl J acid

Click to download full resolution via product page
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Caption: Synthesis pathway of C.I. Direct Violet 9.

Physicochemical Properties
The physicochemical properties of C.I. Direct Violet 9 determine its behavior in various

applications.

Solubility
C.I. Direct Violet 9 exhibits the following solubility characteristics:

Water: Soluble, forming a reddish-purple solution.[2]

Ethanol: Slightly soluble.

Ethylene Glycol Ether: Soluble.[2]

Other Organic Solvents: Insoluble.

Behavior in Acidic and Basic Solutions
The color of C.I. Direct Violet 9 is sensitive to pH changes.

Concentrated Hydrochloric Acid: Addition to an aqueous solution results in the formation of a

purple precipitate.[2]

Concentrated Sodium Hydroxide: Addition to an aqueous solution also leads to the formation

of a purple precipitate.[2]

Concentrated Sulfuric Acid: The dye dissolves to form a blue-green solution, and upon

dilution, a purple precipitate is formed.

Concentrated Nitric Acid: The dye forms a reddish-brown solution.

Specific pKa values for C.I. Direct Violet 9 are not readily available in the surveyed literature.

Spectroscopic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8875509_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8875509_EN.htm
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8875509_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8875509_EN.htm
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed UV-Visible absorption and emission spectra for C.I. Direct Violet 9 are not widely

reported in the public domain. For diazo dyes, the characteristic absorption in the visible region

is due to π → π* electronic transitions within the conjugated system of aromatic rings and azo

groups.

Thermal Properties
Quantitative data from thermogravimetric analysis (TGA) or differential scanning calorimetry

(DSC) for C.I. Direct Violet 9 is not available in the reviewed literature. Generally, azo dyes

may decompose upon heating, releasing nitrogen gas and other decomposition products.

Fastness Properties
The fastness of a dye refers to its resistance to fading or color change under various

conditions.

Property ISO Rating

Light Fastness 1-2

Washing Fastness 1-2

The low ratings indicate poor resistance to fading upon exposure to light and washing.

Experimental Protocols
The following are generalized experimental protocols for determining the light and wash

fastness of direct dyes like C.I. Direct Violet 9, based on standard textile testing methods.

Light Fastness Testing (Based on ISO 105-B02)
This test determines the resistance of the color to fading when exposed to an artificial light

source that mimics natural daylight.
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Prepare dyed textile specimen and blue wool standards

Mount specimens partially covered by an opaque mask

Expose to a xenon arc lamp under controlled conditions

Periodically inspect for fading

Compare the fading of the specimen to the blue wool standards

Assign light fastness rating (1-8)

Click to download full resolution via product page

Caption: Experimental workflow for light fastness testing.

Methodology:

Specimen Preparation: A sample of the material dyed with C.I. Direct Violet 9 is prepared. A

set of standardized blue wool fabrics with known lightfastness ratings (1 to 8) are used as

controls.

Mounting: The test specimen and the blue wool standards are mounted in a sample holder,

with a portion of each covered by an opaque mask.
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Exposure: The mounted samples are placed in a lightfastness tester equipped with a xenon

arc lamp. The exposure conditions (temperature, humidity, and irradiance) are controlled

according to the ISO 105-B02 standard.

Evaluation: The samples are exposed for a specified period or until a certain degree of

fading is observed on one of the blue wool standards. The fading of the exposed portion of

the test specimen is then compared to the fading of the blue wool standards.

Rating: The light fastness rating is assigned based on which blue wool standard shows a

similar degree of color change to the test specimen. A rating of 1 indicates very poor

lightfastness, while a rating of 8 indicates excellent lightfastness.

Wash Fastness Testing (Based on ISO 105-C06)
This test assesses the resistance of the color to domestic or commercial laundering.

Prepare composite specimen (dyed fabric + multifibre fabric)

Place specimen in a stainless steel container with wash solution

Agitate at a specified temperature and time

Rinse and dry the specimen

Assess color change of the dyed fabric using the Grey Scale for Color Change Assess staining of the multifibre fabric using the Grey Scale for Staining

Click to download full resolution via product page
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Caption: Experimental workflow for wash fastness testing.

Methodology:

Specimen Preparation: A specimen of the fabric dyed with C.I. Direct Violet 9 is stitched

together with a standard multifibre adjacent fabric containing strips of different common

fibers (e.g., cotton, wool, polyester, nylon, acrylic, acetate).

Washing: The composite specimen is placed in a stainless steel container with a specified

volume of a standard soap solution and stainless steel balls to provide mechanical action.

The container is then agitated in a laundering machine at a specific temperature and for a

set duration as per the ISO 105-C06 standard.

Rinsing and Drying: After the washing cycle, the composite specimen is removed, rinsed with

water, and dried under specified conditions.

Evaluation: The change in color of the original dyed specimen is assessed by comparing it to

an untreated sample using the "Grey Scale for Assessing Change in Colour." The degree of

staining on each strip of the multifibre adjacent fabric is evaluated using the "Grey Scale for

Assessing Staining." Both scales range from 1 (severe change/staining) to 5 (no

change/staining).

Toxicological Information
Detailed toxicological data such as LD50 (median lethal dose) for C.I. Direct Violet 9 is not

consistently reported in publicly accessible safety data sheets. As with many industrial dyes, it

is recommended to handle C.I. Direct Violet 9 with appropriate personal protective equipment

to avoid inhalation, ingestion, and skin contact. Some safety data sheets indicate that the

substance may be harmful if swallowed and may cause skin and eye irritation.

Conclusion
C.I. Direct Violet 9 is a diazo dye with well-defined solubility and qualitative pH-dependent

color characteristics. Its utility in applications requiring high fastness to light and washing is

limited due to its poor performance in these areas. While its fundamental chemical identity is

established, a comprehensive understanding of its spectroscopic, thermal, and quantitative

toxicological properties requires further investigation, as this data is not readily available in the
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public domain. The provided experimental protocols offer a framework for the standardized

evaluation of its fastness properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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